Cas no 23460-59-5 (Picrasa-2,12-diene-1,11,16-trione, 12-hydroxy-2-methoxy- (9CI))

• Product Name: Picrasa-2,12-diene-1,11,16-trione, 12-hydroxy-2-methoxy- (9CI)
• CAS No: 23460-59-5
• MF: C₂₁H₂₆O₆
• MW: 374.427546977997
• CID: 285313
• Update Time: 2023-11-19

Picrasa-2,12-diene-1,11,16-trione, 12-hydroxy-2-methoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Picrasa-2,12-diene-1,11,16-trione,12-hydroxy-2-methoxy- (9CI)
• 12-Norquassin
• 12-Norquassine
• Norquassin(6CI)
• Phenanthro[10,1-bc]pyran,picrasa-2,12-diene-1,11,16-trione deriv.
• Phenanthro[10,1-bc]pyran-1,5,11(4H)-trione, 3ab,6ab,7,7aa,8,11a,11ba,11c-octahydro-2-hydroxy-10-methoxy-3,8a,11ab,11cb-tetramethyl- (8CI)
• CID 102059836
• Picrasa-2,12-diene-1,11,16-trione, 12-hydroxy-2-methoxy- (9CI)

• Inchi： 1S/C21H26O6/c1-9-6-13(26-5)19(25)21(4)11(9)7-14-20(3)12(8-15(22)27-14)10(2)16(23)17(24)18(20)21/h6,9,11-12,14,18,23H,7-8H2,1-5H3/t9-,11+,12+,14-,18+,20-,21+/m1/s1
• InChI Key： JILJJZZYNYVTMJ-CEAVDVEISA-N
• SMILES： O1C(C[C@H]2C(C)=C(C([C@@H]3[C@]4(C(C(=C[C@@H](C)[C@@H]4C[C@@H]1[C@]32C)OC)=O)C)=O)O)=O

Computed Properties

• Exact Mass: 374.173
• Monoisotopic Mass: 374.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 823
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Melting Point: 241.5-242.5 °C
• Boiling Point: 601.3±55.0 °C(Predicted)
• pka: 8.55±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quassinoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Quassinoids